Cas no 103980-61-6 (4(3H)-Pyrimidinone,5-dodecyl-6-methyl-)

4(3H)-Pyrimidinone,5-dodecyl-6-methyl- structure
103980-61-6 structure
Product Name:4(3H)-Pyrimidinone,5-dodecyl-6-methyl-
CAS No:103980-61-6
MF:C17H30N2O
MW:278.432904720306
CID:156139
PubChem ID:135854966
Update Time:2025-04-19

4(3H)-Pyrimidinone,5-dodecyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,5-dodecyl-6-methyl-
    • 5-dodecyl-6-methyl-1H-pyrimidin-4-one
    • 4-Pyrimidinol, 5-dodecyl-6-methyl-
    • 5-Dodecyl-6-methyl-4-pyrimidinol
    • 5-dodecyl-6-methylpyrimidin-4(1H)-one
    • DTXSID80146192
    • 103980-61-6
    • CID 3025548
    • 5-dodecyl-4-methyl-1H-pyrimidin-6-one
    • 5-Dodecyl-6-methylpyrimidin-4(3H)-one
    • Inchi: 1S/C17H30N2O/c1-3-4-5-6-7-8-9-10-11-12-13-16-15(2)18-14-19-17(16)20/h14H,3-13H2,1-2H3,(H,18,19,20)
    • InChI Key: KMKURCSWXPDGSU-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C)N=CN1)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 278.236
  • Monoisotopic Mass: 278.236
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 5.9
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • Density: 0.98
  • Boiling Point: 384.9°Cat760mmHg
  • Flash Point: 186.6°C
  • Refractive Index: 1.512
  • PSA: 41.46
  • LogP: 4.95400
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